Cas no 70746-06-4 (7-Hydroxy Debrisoquin)

• Product Name: 7-Hydroxy Debrisoquin
• CAS No: 70746-06-4
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 975568
• PubChem ID: 71748938
• Update Time: 2025-06-08

7-Hydroxy Debrisoquin Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy Debrisoquin
• 7-hydroxy-3,4-dihydro-1H-isoquinoline-2-carboximidamide
• FT-0669478
• DTXSID50857743
• 7-Hydroxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide
• CHEMBL3527226
• 70746-06-4

• Inchi： 1S/C10H13N3O/c11-10(12)13-4-3-7-1-2-9(14)5-8(7)6-13/h1-2,5,14H,3-4,6H2,(H3,11,12)
• InChI Key： VHVRXMHGWNGANF-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)CN(C(=N)N)CC2

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.3Ų

Additional information on 7-Hydroxy Debrisoquin

Comprehensive Overview of 7-Hydroxy Debrisoquin (CAS No. 70746-06-4): Properties, Applications, and Research Insights

7-Hydroxy Debrisoquin (CAS No. 70746-06-4) is a biologically active metabolite of the well-known compound debrisoquine, which has been extensively studied in the fields of pharmacology and biochemistry. This compound plays a pivotal role in understanding drug metabolism and individual genetic variability in response to medications. Researchers and pharmaceutical professionals are increasingly focusing on 7-Hydroxy Debrisoquin due to its implications in personalized medicine and enzyme activity studies.

The significance of 7-Hydroxy Debrisoquin lies in its association with the cytochrome P450 2D6 (CYP2D6) enzyme, a key player in the metabolism of approximately 25% of clinically used drugs. Variations in CYP2D6 activity can lead to differences in drug efficacy and safety, making 7-Hydroxy Debrisoquin a critical marker for pharmacogenetic testing. This aligns with the growing demand for precision medicine solutions, a topic dominating modern healthcare discussions.

From a chemical perspective, 7-Hydroxy Debrisoquin (CAS No. 70746-06-4) exhibits unique structural features that contribute to its metabolic stability and bioavailability. Its hydroxyl group at the 7-position enhances its polarity, influencing its pharmacokinetic properties. These characteristics make it a valuable reference standard in analytical chemistry and drug development workflows, particularly in LC-MS/MS and HPLC methodologies.

Recent advancements in biomarker research have further highlighted the importance of 7-Hydroxy Debrisoquin. Scientists are investigating its potential as a diagnostic tool for assessing CYP2D6 phenotypes, which could revolutionize drug dosing strategies for antidepressants, beta-blockers, and other therapeutics. This resonates with current trends in patient-specific treatment plans and adverse drug reaction prevention.

In the context of research chemical applications, 7-Hydroxy Debrisoquin (CAS No. 70746-06-4) is utilized in in vitro studies to evaluate enzyme inhibition or induction effects. Its well-documented metabolic pathway makes it an ideal candidate for drug-drug interaction studies, addressing a pressing concern in polypharmacy management. Laboratories worldwide rely on its consistent quality for assay validation and regulatory compliance in pharmaceutical testing.

The synthesis and characterization of 7-Hydroxy Debrisoquin continue to evolve with innovations in green chemistry approaches. Researchers are exploring more sustainable production methods to meet the increasing demand for this reference material while minimizing environmental impact. This aligns with global initiatives for eco-friendly pharmaceutical manufacturing, a hot topic in industrial biotechnology circles.

Quality control of 7-Hydroxy Debrisoquin (CAS No. 70746-06-4) adheres to stringent pharmacopeial standards, ensuring batch-to-batch consistency for research purposes. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its purity and structural integrity. These practices support the compound's reliability in critical clinical research and diagnostic applications.

Looking ahead, the scientific community anticipates expanded applications of 7-Hydroxy Debrisoquin in digital health platforms and AI-driven drug development. Its role in predictive pharmacokinetics models could enhance virtual clinical trials and computational pharmacology simulations. These cutting-edge applications position 7-Hydroxy Debrisoquin at the forefront of next-generation therapeutic research.